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Compound of Interest

Compound Name: Pentylcyclohexane

Cat. No.: B1580667

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the physicochemical properties of
pentylcyclohexane and a series of structurally analogous n-alkylcyclohexanes, including
methylcyclohexane, ethylcyclohexane, propylcyclohexane, butylcyclohexane, and
hexylcyclohexane. The data presented is cross-referenced from the National Institute of
Standards and Technology (NIST) database and other reliable sources to ensure accuracy for
research and development applications.

Physicochemical Properties of n-Alkylcyclohexanes

The following table summarizes key physical and chemical properties of pentylcyclohexane
and its shorter and longer-chain analogs. These properties are fundamental for applications
ranging from solvent selection to their use as building blocks in chemical synthesis.
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Methylcy Propylcy
Ethylcycl Butylcycl Pentylcyc Hexylcycl
Property clohexan clohexan
ohexane ohexane lohexane ohexane
e e
CAS
108-87-2 1678-91-7 1678-92-8 1678-93-9 4292-92-6 4292-75-5
Number
Molecular
C7H14 CsHis CoHis C1oH20 Ci1iH22 Ci12H24
Formula
Molecular
Weight ( 98.19 112.22 126.24 140.27 154.30 168.32
g/mol)
Boiling
_ 101[1][2] 132[3] 156.85 181[4] 202[5] 224-226
Point (°C)
Melting
, -126[1][2] -111[3] -95.06 -78[4] -58 -47.51
Point (°C)
Density
0.788 at Not
(g/mL at 0.770 0.794 0.800[4] 0.800[5] )
20°C Available
20°C)
Refractive Not
0
Index 1.423[1] 1.433[3] 1.438 1.440[4] 1.4445|5] )
Available
(n20/D)

Experimental Protocols

The accurate determination of the physicochemical properties listed above relies on

standardized experimental methodologies. Below are detailed descriptions of the common

protocols used for these measurements.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Common laboratory methods for its determination include:
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» Simple Distillation: A sample of the liquid is heated in a distillation flask. The temperature of
the vapor that is in equilibrium with the boiling liquid is measured with a thermometer. The
stable temperature observed during the distillation of a pure substance is recorded as its
boiling point.

e Thiele Tube Method: This method is suitable for small sample volumes. A small amount of
the liquid is placed in a fusion tube, and an inverted capillary tube is added. The fusion tube
is attached to a thermometer and heated in a Thiele tube containing oil. The temperature at
which a rapid and continuous stream of bubbles emerges from the capillary tube, and the
temperature at which the liquid re-enters the capillary upon cooling, are recorded to
determine the boiling point.

Density Measurement

Density is the mass of a substance per unit volume. For liquids, it is commonly determined
using the following methods:

e Pycnometer Method (ISO 758): A pycnometer, a flask with a precisely known volume, is
weighed empty and then filled with the liquid sample. The filled pycnometer is then weighed
again. The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer. Temperature control is crucial for accurate measurements.

o Hydrometer Method: A hydrometer, a calibrated glass float, is placed in the liquid. The
density is read directly from the scale on the hydrometer at the point where the liquid surface
meets the stem.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through a
material.

o Abbe Refractometer (ASTM D1218): This is a standard method for determining the refractive
index of hydrocarbon liquids.[4] A few drops of the liquid are placed on the prism of an Abbe
refractometer. Light is passed through the sample, and the instrument is adjusted until the
dividing line between the light and dark fields is centered on the crosshairs of the eyepiece.
The refractive index is then read from the calibrated scale. The temperature must be
carefully controlled, as the refractive index is temperature-dependent.
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Comparative Workflow

The following diagram illustrates the logical workflow for the comparative analysis of the
physicochemical properties of pentylcyclohexane and its analogs.
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Workflow for Comparative Analysis of Alkylcyclohexanes
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Caption: Logical workflow for the comparative analysis of alkylcyclohexanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Comparative Analysis of Pentylcyclohexane and
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[https://www.benchchem.com/product/b1580667#cross-referencing-pentylcyclohexane-
properties-in-nist-database]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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